Cas no 34211-88-6 (1H-Pyrrole-2,5-diacetonitrile)
1H-Pyrrole-2,5-diacetonitrile structure
Product Name:1H-Pyrrole-2,5-diacetonitrile
1H-Pyrrole-2,5-diacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-diacetonitrile
- 2,2''-(1H-pyrrole-2,5-diyl)diacetonitrile
- 2-[5-(cyanomethyl)-1H-pyrrol-2-yl]acetonitrile
- 2,5-Bis(cyanmethyl)pyrrol
- 2,5-bis(cyanomethyl)pyrrole
- AC1L5UUV
- AG-K-87900
- AR-1L2848
- CTK4H1923
- NSC134508
- Pyrrole-2,5-diacetonitrile
- pyrrole-2,5-diyl-bis-acetonitrile
- UNII-U9R27HK7KV
- 34211-88-6
- DTXSID90300061
- U9R27HK7KV
- NSC-134508
- DS-012405
- 2-(5-(Cyanomethyl)-1H-pyrrol-2-yl)acetonitrile
-
- Inchi: 1S/C8H7N3/c9-5-3-7-1-2-8(11-7)4-6-10/h1-2,11H,3-4H2
- InChI Key: ZYFDHDRFNKOVHN-UHFFFAOYSA-N
- SMILES: N1C(CC#N)=CC=C1CC#N
Computed Properties
- Exact Mass: 145.06411
- Monoisotopic Mass: 145.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- Density: 1.208
- Boiling Point: 366.5°C at 760 mmHg
- Flash Point: 125.8°C
- Refractive Index: 1.573
- PSA: 63.37
- LogP: 1.14686
1H-Pyrrole-2,5-diacetonitrile Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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